molecular formula C8H12Cl2O2 B8567675 5,5-Dichloro-2-isopropyl-4-pentenoic acid CAS No. 67829-41-8

5,5-Dichloro-2-isopropyl-4-pentenoic acid

Cat. No.: B8567675
CAS No.: 67829-41-8
M. Wt: 211.08 g/mol
InChI Key: DTMWWWLIYMTDOV-UHFFFAOYSA-N
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Description

5,5-Dichloro-2-isopropyl-4-pentenoic acid is a useful research compound. Its molecular formula is C8H12Cl2O2 and its molecular weight is 211.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

67829-41-8

Molecular Formula

C8H12Cl2O2

Molecular Weight

211.08 g/mol

IUPAC Name

5,5-dichloro-2-propan-2-ylpent-4-enoic acid

InChI

InChI=1S/C8H12Cl2O2/c1-5(2)6(8(11)12)3-4-7(9)10/h4-6H,3H2,1-2H3,(H,11,12)

InChI Key

DTMWWWLIYMTDOV-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(CC=C(Cl)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 67.0 g (0.28 mol) of ethyl 5,5-dichloro-2-isopropyl-4-pentenoate, 77.35 g (0.56 mol) of anhydrous potassium carbonate, 2128 ml of methanol, and 708 ml of water was refluxed 4 days under nitrogen. The reaction mixture was then cooled to room temperature and about two-thirds of the solvent removed on the rotary evaporator. The residue was taken up in three times its volume of water, extracted twice with ether, and acidified with conc. HCl. The acidified reaction mixture was extracted into ether, the ether solution washed with water, dried (MgSO4), and removed. The residue was vacuum distilled to give 52.5 g (89% yield) of 5,5-dichloro-2-isopropyl-4-pentenoic acid, b.p. 91°-96° C./0.30 mm.
Quantity
67 g
Type
reactant
Reaction Step One
Quantity
77.35 g
Type
reactant
Reaction Step One
Quantity
2128 mL
Type
reactant
Reaction Step One
Name
Quantity
708 mL
Type
solvent
Reaction Step One

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